6-(2,3-Dihydro-1,4-benzodioxin-2-yl)-3-[(4-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C19H16N4O3S
• Molecular Weight: 380.4 g/mol
• IUPAC Name: 6-(2,3-dihydro-1,4-benzodioxin-3-yl)-3-[(4-methylphenoxy)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C19H16N4O3S/c1-12-6-8-13(9-7-12)24-11-17-20-21-19-23(17)22-18(27-19)16-10-25-14-4-2-3-5-15(14)26-16/h2-9,16H,10-11H2,1H3
• InChI Key: COUKBTKWSNYWKI-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)OCC2=NN=C3N2N=C(S3)C4COC5=CC=CC=C5O4

Description

6-(2,3-Dihydro-1,4-benzodioxin-2-yl)-3-[(4-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, also known as DMXAA, is a synthetic compound that has gained significant attention in the scientific community due to its potential use in cancer therapy. The compound was first synthesized in the 1980s, but it was not until the early 2000s that its anti-tumor properties were discovered.

Mechanism Of Action

6-(2,3-Dihydro-1,4-benzodioxin-2-yl)-3-[(4-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole works by activating the STING (stimulator of interferon genes) pathway, which is a key pathway in the immune response. STING is a protein that is involved in the detection of viral and bacterial infections, as well as the detection of abnormal or damaged cells, such as cancer cells. When 6-(2,3-Dihydro-1,4-benzodioxin-2-yl)-3-[(4-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole activates the STING pathway, it leads to the production of cytokines, which in turn stimulate the immune system to attack cancer cells.
Biochemical and Physiological Effects:
6-(2,3-Dihydro-1,4-benzodioxin-2-yl)-3-[(4-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to have a number of biochemical and physiological effects. In addition to inducing the production of cytokines, 6-(2,3-Dihydro-1,4-benzodioxin-2-yl)-3-[(4-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to inhibit the growth of blood vessels that supply tumors with nutrients, which can help to starve tumors of the resources they need to grow. 6-(2,3-Dihydro-1,4-benzodioxin-2-yl)-3-[(4-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages And Limitations For Lab Experiments

One advantage of 6-(2,3-Dihydro-1,4-benzodioxin-2-yl)-3-[(4-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is that it has been shown to have anti-tumor effects in a variety of cancer cell lines and animal models. This suggests that it may be effective against a wide range of cancers. However, one limitation of 6-(2,3-Dihydro-1,4-benzodioxin-2-yl)-3-[(4-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is that it has not yet been tested in clinical trials in humans, so its safety and efficacy in humans are not yet known.

Future Directions

There are a number of future directions for research on 6-(2,3-Dihydro-1,4-benzodioxin-2-yl)-3-[(4-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of research is to investigate the safety and efficacy of 6-(2,3-Dihydro-1,4-benzodioxin-2-yl)-3-[(4-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in clinical trials in humans. Another area of research is to investigate the potential use of 6-(2,3-Dihydro-1,4-benzodioxin-2-yl)-3-[(4-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in combination with other cancer therapies, such as chemotherapy or radiation therapy. Finally, there is also interest in developing new analogs of 6-(2,3-Dihydro-1,4-benzodioxin-2-yl)-3-[(4-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole that may have improved anti-tumor properties or reduced toxicity.

Synthesis Methods

6-(2,3-Dihydro-1,4-benzodioxin-2-yl)-3-[(4-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can be synthesized using a multi-step process starting from commercially available starting materials. The synthesis involves the reaction of 2,3-dihydro-1,4-benzodioxin-2-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 4-methylphenoxyacetic acid to form the corresponding ester. The ester is then reacted with thiosemicarbazide to form the thiourea, which is finally cyclized with hydrazine hydrate to form 6-(2,3-Dihydro-1,4-benzodioxin-2-yl)-3-[(4-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole.

Scientific Research Applications

6-(2,3-Dihydro-1,4-benzodioxin-2-yl)-3-[(4-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential use in cancer therapy. It has been shown to have anti-tumor properties in a variety of cancer cell lines and animal models. 6-(2,3-Dihydro-1,4-benzodioxin-2-yl)-3-[(4-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole works by inducing the production of cytokines, which are proteins that play a critical role in the immune response. Specifically, 6-(2,3-Dihydro-1,4-benzodioxin-2-yl)-3-[(4-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole induces the production of tumor necrosis factor-alpha (TNF-α) and interferon-alpha (IFN-α), which are known to have anti-tumor effects.